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Compound of Interest

Compound Name: Dibenzyl chlorophosphonate

Cat. No.: B014004

CAS Number: 538-37-4

This technical guide provides an in-depth overview of dibenzyl chlorophosphonate, a key
reagent in synthetic organic chemistry, particularly for the phosphorylation of nucleosides,
amino acids, and other molecules of interest in drug development.[1][2] This document is
intended for researchers, scientists, and professionals in the field of drug development, offering
a comprehensive summary of its properties, synthesis, and applications.

Core Properties

Dibenzyl chlorophosphonate is a thick, colorless oil that is known to decompose upon
standing or distillation.[1][3] It is soluble in various inert solvents such as benzene and
chloroform.[2][4] Due to its reactivity and potential for decomposition, it is often recommended
to be stored at low temperatures, such as in a freezer at -20°C, under an inert atmosphere.[2]
[4] Distillation of this compound is cautioned against as it may lead to violent decomposition.[4]

Quantitative Data Summary
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Property Value Source

CAS Number 538-37-4 [L12][31[5]

Molecular Formula C14H14CIOsP [1112][3][5]

Molecular Weight 296.69 g/mol [1112]131[5]
N ) 428.2 °C at 760 mmHg

Boiling Point , [2][4]

(Predicted)
Density 1.283 g/cm3 [2]

N Soluble in Benzene, Sparingly
Solubility _ [4]
soluble in Chloroform

Synthesis and Experimental Protocols

Dibenzyl chlorophosphonate is typically synthesized from dibenzyl phosphite. The following
section details a common experimental protocol for its preparation.

Synthesis of Dibenzyl Chlorophosphonate from
Dibenzyl Phosphite

This protocol is adapted from a literature procedure.[3]
Materials:

e Dibenzyl phosphite

Sulfuryl chloride

Toluene

8% Sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:
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e In aflask under a nitrogen atmosphere, dissolve dibenzyl phosphite (6.08 ml) in toluene (75

ml).

 To this stirred solution, add a solution of sulfuryl chloride (3.48 g) in toluene (25 ml).

o Continue stirring the mixture under nitrogen for 75 minutes.

 After the reaction is complete, wash the mixture with an 8% sodium bicarbonate solution (75

ml).

o Separate the organic layer and dry it over anhydrous sodium sulfate.

« Filter the solution and evaporate the solvent to yield dibenzyl chlorophosphonate as a

colorless oil (7.75 Q).

Applications in Phosphorylation

Dibenzyl chlorophosphonate is widely used as a phosphorylating agent for a variety of

substrates, including nucleosides and amino acids.[1][2] The benzyl protecting groups can be

readily removed by hydrogenolysis to yield the free phosphate.

General Workflow for Phosphorylation

The general workflow for the phosphorylation of a hydroxyl-containing compound (R-OH) using

dibenzyl chlorophosphonate is depicted below. This reaction is typically carried out in the

presence of a base to neutralize the HCI generated.
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Caption: General workflow for phosphorylation using dibenzyl chlorophosphonate.

Synthetic Pathway Example: Synthesis of a Ribosyl
Dibenzyl Pyrophosphate Intermediate

Dibenzyl chlorophosphonate is a crucial reagent in the synthesis of complex biomolecules.
The following diagram illustrates a synthetic pathway where it is used to create a ribosyl
dibenzyl pyrophosphate, an intermediate in the synthesis of other sugar-nucleotide targets.[2]
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Caption: Synthesis of a ribosyl dibenzyl pyrophosphate intermediate.

Safety Information

Dibenzyl chlorophosphonate is a hazardous chemical and should be handled with
appropriate safety precautions in a well-ventilated fume hood.

Hazard and Precautionary Statements

o Hazard Statements: May be harmful if swallowed, causes skin irritation, and causes serious
eye irritation.[5] It is also suspected of causing genetic defects and may cause cancer.[5]
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e Precautionary Statements: Keep away from heat, sparks, open flames, and hot surfaces.[5]
If swallowed, immediately call a poison center or doctor.[5] Do not induce vomiting.[5] If in
eyes, rinse cautiously with water for several minutes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Dibenzyl Chlorophosphonate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014004#dibenzyl-chlorophosphonate-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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